2-(4-fluorophenoxy)-N-(1,3-thiazol-2-yl)butanamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C13H13FN2O2S/c1-2-11(12(17)16-13-15-7-8-19-13)18-10-5-3-9(14)4-6-10/h3-8,11H,2H2,1H3,(H,15,16,17)
• InChI Key: CLRSASYQOWNKMP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NC=CS1)OC2=CC=C(C=C2)F
• Molecular Formula: C13H13FN2O2S
• Molecular Weight: 280.32 g/mol

Description

2-(4-fluorophenoxy)-N-(1,3-thiazol-2-yl)butanamide is a synthetic organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a fluorophenoxy group and a thiazolyl group, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-fluorophenoxy)-N-(1,3-thiazol-2-yl)butanamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the reaction of 4-fluorophenol with butanoyl chloride to form 4-fluorophenyl butanoate. This intermediate is then reacted with 2-aminothiazole under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing advanced techniques such as continuous flow reactors and automated synthesis systems. Quality control measures are stringent to ensure the consistency and safety of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4-fluorophenoxy)-N-(1,3-thiazol-2-yl)butanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

• **Ox